molecular formula C8H6ClN3O B8786691 6-Chloro-4-methoxypyrido[3,2-d]pyrimidine

6-Chloro-4-methoxypyrido[3,2-d]pyrimidine

Cat. No.: B8786691
M. Wt: 195.60 g/mol
InChI Key: VUNSVSBURVCQKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-4-methoxypyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6ClN3O

Molecular Weight

195.60 g/mol

IUPAC Name

6-chloro-4-methoxypyrido[3,2-d]pyrimidine

InChI

InChI=1S/C8H6ClN3O/c1-13-8-7-5(10-4-11-8)2-3-6(9)12-7/h2-4H,1H3

InChI Key

VUNSVSBURVCQKV-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=NC2=C1N=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-4-methoxypyrido[3,2-d]pyrimidine 4,6-Dichloropyrido[3,2-d]pyrimidine (prepared from Int'l Pat. App. Pubs. nos. 2005058913, 2011131741 and 201009469) (2.5 g, 12.4 mmol) and NaHCO3 (3.1 g, 31 mmol) in MeOH (20 mL) were heated at 70° C. for 12 h under nitrogen atmosphere. The reaction mixture was filtered and concentrated the filtrate. The crude concentrate was diluted with water and filtered. The suction dried solid was stirred in EtOAc (20 mL) and filtered to obtain 6-chloro-4-methoxypyrido[3,2-d]pyrimidine (1.8 g) as an off-white solid. 1H NMR (300 MHz, DMSO-d6): δ 8.88 (s, 1H), 8.37 (d, J=8.8 Hz, 1H), 8.00 (d, J=8.8 Hz, 1H), 4.14 (s, 3H).
Name
6-Chloro-4-methoxypyrido[3,2-d]pyrimidine 4,6-Dichloropyrido[3,2-d]pyrimidine
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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